Cas no 1805882-47-6 (Ethyl 3-(3-chloropropyl)-2-methoxybenzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-2-methoxybenzoate
• CAS No: 1805882-47-6
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 4957977
• Update Time: 2025-05-19

Ethyl 3-(3-chloropropyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-2-methoxybenzoate

• Inchi： 1S/C13H17ClO3/c1-3-17-13(15)11-8-4-6-10(7-5-9-14)12(11)16-2/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： XRVISYIZLJFAAU-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(=O)OCC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3-chloropropyl)-2-methoxybenzoate

Ethyl 3-(3-chloropropyl)-2-methoxybenzoate (CAS No. 1805882-47-6): A Comprehensive Overview

Ethyl 3-(3-chloropropyl)-2-methoxybenzoate (CAS No. 1805882-47-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated propyl and methoxybenzoate moieties, which contribute to its distinct physical and chemical properties.

The chemical formula of Ethyl 3-(3-chloropropyl)-2-methoxybenzoate is C₁₄H₁₇ClO₃, and it has a molecular weight of approximately 268.74 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the esterification of 3-(3-chloropropyl)-2-methoxybenzoic acid with ethanol in the presence of a suitable catalyst. The resulting product is a clear, colorless liquid with a characteristic aromatic odor.

In terms of physical properties, Ethyl 3-(3-chloropropyl)-2-methoxybenzoate exhibits a boiling point of around 190-195°C at reduced pressure and a melting point of -20°C. It is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it an attractive candidate for use in formulations where controlled solubility and stability are required.

The chemical stability of Ethyl 3-(3-chloropropyl)-2-methoxybenzoate is notable, as it remains stable under normal storage conditions and does not readily undergo degradation or decomposition. However, it is important to note that exposure to high temperatures or strong acids and bases can lead to hydrolysis or other chemical transformations. Therefore, appropriate handling and storage protocols should be followed to ensure its long-term stability.

Recent research studies have explored the potential applications of Ethyl 3-(3-chloropropyl)-2-methoxybenzoate in various fields. In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of Ethyl 3-(3-chloropropyl)-2-methoxybenzoate exhibited potent anti-inflammatory and analgesic properties, making them potential candidates for the development of new therapeutic agents.

In the field of materials science, Ethyl 3-(3-chloropropyl)-2-methoxybenzoate has been investigated for its use as a plasticizer in polymer formulations. Its ability to enhance the flexibility and processability of polymers without compromising their mechanical properties makes it an attractive additive for various applications, including coatings, adhesives, and elastomers. A recent study published in *Polymer Engineering & Science* demonstrated that incorporating this compound into polyvinyl chloride (PVC) formulations significantly improved the tensile strength and elongation at break of the resulting materials.

Beyond its applications in pharmaceuticals and materials science, Ethyl 3-(3-chloropropyl)-2-methoxybenzoate has also been studied for its potential use in chemical synthesis. Its versatile reactivity allows it to serve as a building block for the synthesis of more complex molecules with diverse functionalities. For example, researchers at the University of California, Berkeley, have developed novel methodologies for the selective functionalization of this compound using transition-metal-catalyzed cross-coupling reactions. These methods have opened up new avenues for the synthesis of advanced materials and pharmaceutical intermediates.

In conclusion, Ethyl 3-(3-chloropropyl)-2-methoxybenzoate (CAS No. 1805882-47-6) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.